Coelution with Bisphenol P
Bisphenol P-d16 enables a significant improvement in analytical accuracy compared to methods using external calibration without an internal standard. In a validated method for 14 bisphenols, the use of deuterated internal standards (including BPA-d16, TBBPA-d10, and BPS-c13) yielded recoveries of 83.0%–107.1% and a precision (RSD) of 5.1%–9.8% [1]. In contrast, studies on BPA analysis without a matched IS often report wider variability and lower recovery, particularly in complex matrices like infant formula [2].
| Evidence Dimension | Analytical Recovery and Precision |
|---|---|
| Target Compound Data | Recovery: 83.0%–107.1%; RSD: 5.1%–9.8% (for BPA-d16 class) |
| Comparator Or Baseline | External calibration (no IS) |
| Quantified Difference | Recovery and precision not specified; typically lower and more variable |
| Conditions | LC-MS/MS analysis of 14 bisphenols in infant formula, purified by SPE |
Why This Matters
For procurement, this demonstrates that Bisphenol P-d16 is essential for achieving the high accuracy and precision required for regulatory compliance and robust method validation.
- [1] 高梦婕, 邓晓军, 曲栗, 等. (2015). 同位素稀释-固相萃取-LC/MS/MS法测定婴幼儿配方食品中双酚类化合物. 分析化学, 43(3), 371-378. View Source
- [2] LabRulez LCMS. (n.d.). Determination of Bisphenol A in Infant Formula by Automated Sample Preparation and Liquid Chromatography-Mass Spectrometry. Retrieved from https://lcms.labrulez.com/application/2023_04_19_13_47_54 View Source
